Cas no 185500-56-5 (Benzonitrile, 3-chloro-5-isothiocyanato-)

Benzonitrile, 3-chloro-5-isothiocyanato- structure
185500-56-5 structure
Product Name:Benzonitrile, 3-chloro-5-isothiocyanato-
CAS No:185500-56-5
MF:C8H3ClN2S
MW:194.640818834305
CID:3828708
PubChem ID:85708800
Update Time:2025-04-22

Benzonitrile, 3-chloro-5-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-chloro-5-isothiocyanato-
    • 3-chloro-5-isothiocyanatobenzonitrile
    • 185500-56-5
    • SCHEMBL19665608
    • SY327935
    • 5-Chloro-3-cyanophenyl Isothiocyanate
    • Inchi: 1S/C8H3ClN2S/c9-7-1-6(4-10)2-8(3-7)11-5-12/h1-3H
    • InChI Key: JCMMMTQDKNNHKH-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(N=C=S)=CC(Cl)=C1

Computed Properties

  • Exact Mass: 193.9705470Da
  • Monoisotopic Mass: 193.9705470Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 68.2Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY327935-1g
5-Chloro-3-cyanophenyl Isothiocyanate
185500-56-5 ≥95%
1g
¥9450.00 2025-04-17
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